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Compound of Interest

Compound Name: Deceth-3

Cat. No.: B1670125

An In-depth Technical Guide to the Solubility of Deceth-3

Introduction

Deceth-3, a non-ionic surfactant belonging to the ethoxylated fatty alcohol group, is the
polyethylene glycol ether of decyl alcohol.[1][2] Its chemical structure, featuring a hydrophobic
decyl chain and a short hydrophilic polyoxyethylene chain, results in a low Hydrophile-Lipophile
Balance (HLB), approximately 8.6.[3] This amphiphilic nature dictates its function as an
effective emulsifier, wetting agent, and dispersant, particularly in oil-in-water (O/W) emulsions.

[31141(5]

This technical guide provides a comprehensive overview of the solubility of Deceth-3 in various
organic and inorganic solvent systems. The information is intended for researchers, scientists,
and formulation professionals in the pharmaceutical and cosmetic industries who utilize
Deceth-3 for its surfactant properties.

Physicochemical Properties of Deceth-3

A summary of the key physicochemical properties of Deceth-3 is presented below. These
properties are integral to understanding its solubility behavior.
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Property Value Reference

INCI Name Deceth-3 [3]

) Polyoxyethylene (3) decyl
Chemical Name [315]
ether; Ethoxylated C10 alcohol

CAS Number 26183-52-8 [3][6]
Clear liquid at room

Appearance [31[5]
temperature

Molar Mass Approx. 285 g/mol [3]

HLB Value Approx. 8.6 [3]

Density Approx. 0.93 g/mL (at 25°C) [3]

Solidification Point Approx. -17°C [3]

Solubility Profile of Deceth-3

The solubility of a non-ionic surfactant like Deceth-3 is primarily influenced by its structure, the
polarity of the solvent, and the temperature of the system.[7] The relatively short ethylene oxide
chain in Deceth-3 makes it one of the more lipophilic members of the Deceth series.

Solubility in Inorganic Solvents

In the context of surfactants, "inorganic solvents" primarily refers to aqueous systems.

o Water: Deceth-3 exhibits poor solubility in water.[3][4][5] Rather than forming a true solution,
it typically creates cloudy solutions or emulsions.[3][4][8][9] This behavior is characteristic of
low HLB surfactants. One source provides an estimated water solubility of 116.2 mg/L at
25°C.[6] The solubility of non-ionic surfactants in water is known to be significantly affected
by temperature.[7]

Solubility in Organic Solvents

Deceth-3 demonstrates good solubility in a range of organic solvents, particularly those with
lower polarity.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.products.pcc.eu/en/inci-names/deceth-3/
https://www.products.pcc.eu/en/inci-names/deceth-3/
https://www.specialchem.com/cosmetics/inci-ingredients/deceth-3
https://www.products.pcc.eu/en/inci-names/deceth-3/
http://www.thegoodscentscompany.com/data/rw1665871.html
https://www.products.pcc.eu/en/inci-names/deceth-3/
https://www.specialchem.com/cosmetics/inci-ingredients/deceth-3
https://www.products.pcc.eu/en/inci-names/deceth-3/
https://www.products.pcc.eu/en/inci-names/deceth-3/
https://www.products.pcc.eu/en/inci-names/deceth-3/
https://www.products.pcc.eu/en/inci-names/deceth-3/
https://www.benchchem.com/product/b1670125?utm_src=pdf-body
https://www.benchchem.com/product/b1670125?utm_src=pdf-body
https://www.cetjournal.it/cet/24/110/022.pdf
https://www.benchchem.com/product/b1670125?utm_src=pdf-body
https://www.benchchem.com/product/b1670125?utm_src=pdf-body
https://www.products.pcc.eu/en/inci-names/deceth-3/
https://www.products.pcc.eu/en/id/8669/rokanol-d3-deceth-3-4/
https://www.specialchem.com/cosmetics/inci-ingredients/deceth-3
https://www.products.pcc.eu/en/inci-names/deceth-3/
https://www.products.pcc.eu/en/id/8669/rokanol-d3-deceth-3-4/
https://www.products.pcc.eu/en/id/8090/rokanol-d3w-deceth-3-4/
https://www.products.pcc.eu/en/id/1268075/rokanol-d3w-mb-deceth-3-3/
http://www.thegoodscentscompany.com/data/rw1665871.html
https://www.cetjournal.it/cet/24/110/022.pdf
https://www.benchchem.com/product/b1670125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Alcohols: It has good solubility in low aliphatic alcohols, such as methanol and ethanol.[3]

o Other Organic Solvents: One source indicates that triethylene glycol monodecyl ether (a
synonym for Deceth-3) is soluble in alcohols, ketones, and ethers.[10] Generally, non-ionic
surfactants as a class are reported to be soluble in many organic solvents.[11]

Data Presentation: Solubility Tables

The following tables summarize the available quantitative and qualitative solubility data for
Deceth-3.

ble 1: ¢ itative Solubility of h.:

Temperature

Solvent Solvent Class Solubility °C) Notes
Inorganic (Polar Estimated
Water ] 116.2 mg/L 25
Protic) value[6]

Table 2: Qualitative Solubility of Deceth-3

Solubility
Solvent Solvent Class o Reference
Description
Inorganic (Polar Poor; forms an
Water . . [31[51181[]
Protic) emulsion
Methanol Organic (Polar Protic) Good [3]
Ethanol Organic (Polar Protic) Good [3]
Alcohols (general) Organic (Polar Protic) Soluble [10]
Organic (Polar
Ketones ) Soluble [10]
Aprotic)
Organic (Polar
Ethers Soluble [10]

Aprotic)

Experimental Protocols for Solubility Determination
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Detailed experimental protocols for determining the solubility of Deceth-3 are not readily
available in the reviewed literature. However, standard methodologies for assessing the
solubility of non-ionic surfactants can be applied. Below are two common protocols.

Protocol 1: Visual Assessment Method (Equilibrium
Solubility)

This method is used to determine the equilibrium solubility at a specific temperature.

o Preparation: Add an excess amount of Deceth-3 to a known volume of the selected solvent
in a sealed, temperature-controlled vessel (e.g., a jacketed glass reactor or a vial in a
shaking incubator).

» Equilibration: Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-
48 hours) to ensure equilibrium is reached. The system should be protected from light if the
compound is light-sensitive.

e Phase Separation: Cease agitation and allow the mixture to stand at the constant
temperature for a sufficient time (e.g., 12-24 hours) to allow the undissolved Deceth-3 to
sediment or separate.

o Sampling: Carefully extract an aliquot of the clear, supernatant liquid phase, ensuring no
undissolved material is transferred. A syringe with a solvent-compatible filter (e.g., 0.45 um
PTFE or PVDF) should be used.

¢ Analysis: Quantify the concentration of Deceth-3 in the aliquot using a suitable analytical
technique. For non-ionic surfactants, methods like High-Performance Liquid
Chromatography with an Evaporative Light Scattering Detector (HPLC-ELSD) or a Charged
Aerosol Detector (CAD) are appropriate, as Deceth-3 lacks a strong UV chromophore.

» Calculation: The determined concentration represents the equilibrium solubility of Deceth-3
in that solvent at the specified temperature.

Protocol 2: Turbidimetric Method

This method is particularly useful for aqueous systems where surfactants may form cloudy
solutions or emulsions near their solubility limit. It relies on measuring the turbidity that results
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from phase separation.[7]

Stock Solution Preparation: Prepare a series of solutions of Deceth-3 in the solvent of
interest at various known concentrations.

¢ Instrumentation: Use a turbidity meter or a nephelometer calibrated according to the
manufacturer's instructions.

o Measurement: Place each prepared solution in a cuvette and measure its turbidity in
Nephelometric Turbidity Units (NTU). Ensure the temperature is controlled and recorded.

« Data Analysis: Plot the measured turbidity (NTU) against the concentration of Deceth-3. The
point at which a sharp and significant increase in turbidity is observed indicates the solubility
limit under the tested conditions. This inflection point signifies the transition from a true
solution to a dispersion or emulsion.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for assessing the solubility of a surfactant
like Deceth-3.
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Workflow for Surfactant Solubility Assessment
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Workflow for Surfactant Solubility Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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